4-Methyl-1,3-benzothiazole-2,6-diamine

• CAS: 314033-52-8

Core Science & Biosynthesis

CAS 314033-52-8 supplier and safety data sheet (SDS)

An In-Depth Technical Guide to 3-(4-amino-1-oxo-1,3-dihydro-isoindol-2-yl)-piperidine-2,6-dione (Lenalidomide) for Research Professionals

A Note on Chemical Identification: The query specified CAS 314033-52-8. However, comprehensive searches indicate that the widely recognized CAS number for the compound 3-(4-amino-1-oxo-1,3-dihydro-isoindol-2-yl)-piperidine-2,6-dione, commonly known as Lenalidomide, is 191732-72-6 . This guide will focus on the latter, as it is the more prevalent and well-documented identifier for this substance.

Introduction to Lenalidomide

Lenalidomide is a crucial immunomodulatory and antiangiogenic agent with significant applications in the treatment of various hematological malignancies.[1] A derivative of thalidomide, it is utilized in managing transfusion-dependent anemia in myelodysplastic syndromes, multiple myeloma, and relapsed or refractory mantle cell lymphoma.[1] Its mechanism of action is complex, involving the modulation of the tumor microenvironment, inhibition of angiogenesis, and direct cytotoxic effects on malignant cells. For researchers and drug development professionals, understanding the procurement and safe handling of this compound is paramount for both experimental success and laboratory safety.

Critical Safety & Handling Protocols: An Analysis of the Safety Data Sheet (SDS)

The following safety information is synthesized from the Safety Data Sheet for Lenalidomide (CAS 191732-72-6).[2] Adherence to these guidelines is mandatory to mitigate potential health risks.

Hazard Identification and Classification

Lenalidomide is classified as a hazardous substance and requires careful handling.[2]

Hazard Class	GHS Classification	Hazard Statement
Acute Toxicity (Oral)	Category 3	H301: Toxic if swallowed.[2]
Reproductive Toxicity	Category 1A	H360: May damage fertility or the unborn child.[2]
Specific Target Organ Toxicity (Repeated Exposure)	Category 1	H372: Causes damage to organs through prolonged or repeated exposure.[2]
Acute Toxicity (Dermal)	Category 4	H312: Harmful in contact with skin.[2]
Acute Toxicity (Inhalation)	Category 4	H332: Harmful if inhaled.[2]
Skin Irritation	Category 2	H315: Causes skin irritation.[2]
Eye Irritation	Category 2A	H319: Causes serious eye irritation.[2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[2]

Signal Word: Danger[2]

Personal Protective Equipment (PPE) and Engineering Controls

Due to the hazardous nature of Lenalidomide, stringent safety measures are necessary.

• Engineering Controls: Use only in a well-ventilated area, preferably within a certified chemical fume hood.

• Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

• Skin Protection: Wear protective gloves, such as nitrile rubber, and a lab coat. Ensure that skin is not exposed.

• Respiratory Protection: If engineering controls are not sufficient to maintain airborne concentrations below exposure limits, a NIOSH-approved respirator is required.

First-Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route	First-Aid Procedure
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. Get immediate medical attention.
Skin Contact	Immediately wash skin with soap and plenty of water. Remove contaminated clothing. Get medical attention if irritation develops.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get immediate medical attention.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Get immediate medical attention.

Storage and Disposal

Proper storage and disposal are essential to prevent contamination and degradation.

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3] Store at 2-8°C in an inert atmosphere and protect from light.[3]

• Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations.

Procurement of Lenalidomide: A Curated List of Suppliers

For research purposes, several chemical suppliers offer Lenalidomide. It is crucial to obtain a certificate of analysis (CoA) to ensure the purity and identity of the compound.

Supplier	Website	Notes
MilliporeSigma (formerly Sigma-Aldrich)		Offers (R)-3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione.[3]
Cayman Chemical		Provides Lenalidomide for research use.[2]
BLD Pharm		Lists 3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione.[4]
LGC Standards		Supplies Lenalidomide as a reference standard.[5]
Pharmaffiliates	[Link]	Offers (R)-3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione.[6]

Experimental Workflow: From Procurement to Experimentation

The following diagram illustrates a logical workflow for the procurement and use of Lenalidomide in a research setting.

Caption: Workflow for Lenalidomide from supplier to disposal.

Mechanism of Action: A Simplified Overview

Lenalidomide's therapeutic effects are multifaceted. A key aspect of its mechanism involves binding to the Cereblon (CRBN) E3 ubiquitin ligase complex. This binding alters the substrate specificity of the complex, leading to the ubiquitination and subsequent proteasomal degradation of specific transcription factors, such as Ikaros (IKZF1) and Aiolos (IKZF3), in multiple myeloma cells. This degradation is cytotoxic to the malignant cells.

Caption: Lenalidomide's binding to CRBN and subsequent protein degradation.

References

• Pharmaffiliates. (R)-3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione. [Link]

• PharmaCompass. 3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione. [Link]

Sources

• 1. 3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. (R)-3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione | 874946-00-6 [sigmaaldrich.com]
• 4. 191732-72-6|3-(4-Amino-1-oxoisoindolin-2-yl)piperidine-2,6-dione|BLD Pharm [bldpharm.com]
• 5. Lenalidomide | CAS 191732-72-6 | LGC Standards [lgcstandards.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]

Technical Guide: Regioselective Functionalization of Methylbenzothiazole Diamines

The following technical guide details the regioselective reactivity of C2 versus C6 amino groups in methylbenzothiazole diamines.

Executive Summary

The 2,6-diamino-methylbenzothiazole scaffold presents a classic problem in regioselectivity: distinguishing between two primary amine (

) groups on the same fused ring system.

• The C6-Amino Group: Behaves as a typical electron-rich aniline. It is nucleophilic, basic, and readily undergoes electrophilic substitution and diazotization under standard aqueous conditions.

• The C2-Amino Group: Is exocyclic to a heteroaromatic thiazole ring. It behaves electronically like a guanidine/amidine vinylog. Its lone pair is heavily delocalized into the electron-deficient thiazole ring (specifically towards N3), rendering it significantly less nucleophilic and less basic than the C6 amine.

This guide provides the mechanistic basis and validated protocols to selectively functionalize either position, a critical workflow for the synthesis of disperse azo dyes and high-performance benzazole polymers.

Electronic Structure & Reactivity Analysis

Orbital Interactions and Nucleophilicity

The reactivity difference is dictated by the resonance contribution of the lone pairs.

• C6-Position (Benzenoid): The nitrogen lone pair donates into the benzene ring. While delocalized, the electron density is sufficient to maintain high nucleophilicity towards acyl chlorides and anhydrides.

• C2-Position (Thiazylic): The nitrogen lone pair participates in a strong push-pull interaction with the endocyclic nitrogen (N3) and sulfur (S1). The resonance structure

  contributes significantly, giving the C2-N bond partial double-bond character. This makes the C2-amine poor at attacking electrophiles unless the electrophile is extremely active or the conditions are forcing.

Acid-Base Behavior (pKa)

Understanding protonation sites is critical for pH-controlled selectivity.

Functional Group	Approx. pKa (Conjugate Acid)	Protonation Site	Consequence in Acidic Media
C6-Amine	~ 4.0 – 5.0	On the exocyclic Nitrogen ( )	Deactivates C6 towards electrophiles (protection by protonation).
C2-Amine	< 1.0 (Exocyclic N is not basic)	On the Ring Nitrogen (N3)	Protonation occurs on N3 (pKa ~1-2). The C2-amine remains unprotonated but its lone pair is essentially "locked" in resonance with the cationic ring.

Visualization of Reactivity Pathways

The following diagram illustrates the divergent reactivity pathways based on the electronic environment.

Figure 1: Divergent reactivity pathways. The C6 amine reacts under kinetic control (mild conditions), while the C2 amine requires thermodynamic forcing or specific nitrosation chemistry.

Regioselective Functionalization Strategies

Strategy A: Selective Acylation (Targeting C6)

Because the C6-amine is more nucleophilic, it can be selectively acylated (acetylated, benzoylated) in the presence of the free C2-amine. This is the standard method for differentiating the two groups.

• Mechanism: Nucleophilic attack by C6-NH2 on the carbonyl carbon.

• Interference: The C2-amine is deactivated by the electron-withdrawing nature of the thiazole ring and does not compete effectively at room temperature.

• Steric Note: If the methyl group is at C5 or C7 , steric hindrance may retard C6 reaction rates, requiring slightly elevated temperatures (40-50°C), but selectivity usually remains high because C2 is electronically deactivated.

Strategy B: Selective Diazotization (Targeting C2 or C6)

Diazotization offers the most distinct separation of reactivity.

• Standard Aqueous Diazotization (NaNO2 / HCl / 0-5°C):

  • Target: C6-Amine only.

  • Reason: The C6-amine forms a stable diazonium salt in water. The C2-amine is too weakly basic to react effectively with nitrous acid in dilute aqueous media; it requires higher acidity to generate the active nitrosonium species, yet protonation of the ring N3 prevents reaction.

  • Result: Formation of 2-amino-6-diazonium-4-methylbenzothiazole.

• Non-Aqueous / Strong Acid Diazotization (Nitrosyl Sulfuric Acid):

  • Target: C2-Amine (and C6 if unprotected).

  • Reason: To diazotize the heteroaromatic C2-amine, one must use Nitrosyl Sulfuric Acid (HSO4NO) in concentrated sulfuric acid or acetic acid/propionic acid mixtures. This generates a highly potent nitrosonium donor (

    ) capable of attacking the deactivated C2-amine.

  • Application: This is the standard route for synthesizing "Disperse Blue" and "Disperse Red" dyes where the benzothiazole acts as the diazo component.

Experimental Protocols

Protocol 1: Regioselective Acetylation of C6-Amine

Validates the higher nucleophilicity of the benzenoid amine.

Reagents:

• 2,6-Diamino-4-methylbenzothiazole (10 mmol)

• Acetic Anhydride (11 mmol, 1.1 eq)

• Solvent: Ethanol or THF (anhydrous)

• Base: Pyridine (catalytic) or Triethylamine (1.0 eq)

Step-by-Step:

• Dissolution: Dissolve the diamine in ethanol (50 mL) at room temperature.

• Addition: Add acetic anhydride dropwise over 15 minutes.

• Reaction: Stir at 25°C for 2 hours. Monitor via TLC (Mobile phase: EtOAc/Hexane). The C6-acetylated product will appear as a less polar spot. The C2-amine remains free.

• Isolation: Pour into ice water (200 mL). The N-(2-amino-4-methylbenzo[d]thiazol-6-yl)acetamide precipitates.

• Validation: 1H NMR will show a downfield shift of the C6-NH proton (~10 ppm) while the C2-NH2 signal remains broad/upfield (~7.5 ppm).

Protocol 2: Diazotization of the C2-Amine (The "Dye Route")

Validates the need for forcing conditions for heteroaromatic amines.

Reagents:

• 2,6-Diamino-4-methylbenzothiazole (or N6-acetyl derivative)

• Nitrosyl Sulfuric Acid (40% in H2SO4)

• Solvent: Phosphoric acid / Acetic acid mixture (ratio 1:1)

Step-by-Step:

• Preparation: Cool the acid solvent mixture to -5°C.

• Addition: Add the diamine slowly, ensuring temperature does not exceed 0°C. Stir for 30 mins to ensure partial protonation/dissolution.

• Diazotization: Add Nitrosyl Sulfuric Acid dropwise over 30 minutes, maintaining -5°C to 0°C.

• Digestion: Stir for 2 hours at 0-5°C. The solution becomes a viscous, dark syrup containing the benzothiazole-2-diazonium salt.

• Coupling (Test): Pour the diazonium mixture into a solution of N,N-diethylaniline in dilute HCl. A deep red/violet precipitate (Azo Dye) forms immediately, confirming the successful diazotization of the C2-position.

References & Data Sources

• Synthesis of Disperse Dyes (Nitrosyl Sulfuric Route):

  • Source: "Synthesis of Some Azo Disperse-Reactive Dyes From 2-Aminothiazole Derivatives."

  • Context: Describes the use of nitrosyl sulfuric acid for diazotizing the deactivated 2-amino group in thiazole/benzothiazole systems.

  • URL:

• Reactivity of Aminobenzothiazoles (Review):

  • Source: "Review of the 2-Amino Substituted Benzothiazoles: Different Methods of the Synthesis."

  • Context: Covers the general reactivity profiles, including electrophilic substitution patterns and acylation selectivity.

  • URL:

• pKa and Nucleophilicity Data:

  • Source: "Nucleophilicity Trends of Amines" (Master Organic Chemistry).

  • Context: Provides the theoretical basis for the difference between aniline-like (C6) and amidine-like (C2) nucleophilicity.

  • URL:

• Diazotization Mechanisms:

  • Source: "Diazotisation of Weakly Basic Aromatic and Heterocyclic Amines in Strongly Acid Media."

  • Context: Explains why heteroaromatic amines require strongly acidic media (H0 acidity function) compared to standard anilines.

  • URL:

Protocols & Analytical Methods

Application Note: Synthesis of Heterocyclic Azo Dyes Using 4-Methyl-1,3-benzothiazole-2,6-diamine as a Nucleophilic Coupler

Executive Summary & Scientific Rationale

This application note details the protocol for synthesizing high-performance azo dyes utilizing 4-methyl-1,3-benzothiazole-2,6-diamine (MBDA) as the coupling component .

While benzothiazole derivatives are frequently employed as diazo components (electrophiles) due to the ease of diazotizing the 2-amino group, utilizing MBDA as a coupling component (nucleophile) is a specialized approach. This strategy exploits the high electron density conferred by the 6-amino group to facilitate Electrophilic Aromatic Substitution (EAS).

Key Application Benefits:

• Solvatochromism: The inclusion of the benzothiazole moiety in the coupler segment creates dyes with exceptional sensitivity to solvent polarity, useful for sensor applications.

• Hyperchromicity: The "Push-Pull" electronic architecture—established by coupling an electron-deficient diazonium salt to the electron-rich MBDA—typically yields deep red to violet hues with high extinction coefficients.

• Thermal Stability: The heterocyclic backbone enhances thermal resistance compared to standard aniline-based azo dyes.

Chemical Mechanism & Regioselectivity

To successfully synthesize the target dye, one must understand the competing nucleophilic sites on the MBDA molecule.

• Site A (2-Amino group): Located on the thiazole ring. It is less basic due to resonance delocalization with the ring nitrogen and sulfur. It is generally unreactive toward C-coupling but can undergo N-coupling (triazene formation).

• Site B (6-Amino group): An exocyclic amine attached to the benzene ring. This group strongly activates the benzene ring, directing the incoming electrophile (diazonium ion) to the ortho positions (C5 and C7).

• Steric Control: The C4 position is blocked by a methyl group. The C7 position is sterically hindered by the thiazole sulfur and the 6-amino group.

Reaction Pathway Visualization

Figure 1: Mechanistic pathway highlighting the regioselective C5 coupling and potential competing N-coupling reactions.

Experimental Protocol

Materials & Reagents

Reagent	Role	Purity/Conc.[1][2]	Notes
4-Nitroaniline	Diazo Component	>99%	Chosen for "Push-Pull" intensity.[3][4]
4-methyl-1,3-benzothiazole-2,6-diamine	Coupling Component	>98%	The nucleophilic substrate.
Sodium Nitrite ( )	Diazotizing Agent	4N Solution	Freshly prepared.
Sulfuric Acid ( )	Solvent/Catalyst	98% Conc.	For nitrosylsulfuric acid prep.
Sulfamic Acid	Scavenger	Solid	Destroys excess nitrous acid.
Sodium Acetate	Buffer	Sat. Soln.	To adjust pH during coupling.[]

Step-by-Step Methodology

Phase 1: Preparation of Nitrosylsulfuric Acid (The Diazotizing Agent)

Rationale: Weakly basic amines like 4-nitroaniline require anhydrous diazotization conditions to prevent hydrolysis.

• Charge a 3-neck flask with 10 mL of concentrated

  . Cool to using an ice-salt bath.

• Slowly add 0.70 g (10 mmol) of Sodium Nitrite with vigorous stirring. Ensure the temperature does not exceed

  to prevent the formation of gases.

• Heat the mixture gently to

  until all nitrite dissolves and a clear solution of nitrosylsulfuric acid ( ) is formed.

• Cool the solution back down to

  .

Phase 2: Diazotization of 4-Nitroaniline

• Add 1.38 g (10 mmol) of 4-Nitroaniline to the cooled nitrosylsulfuric acid.

• Stir at

  for 2 hours. The mixture should become a clear to slightly turbid yellow syrup.

• Validation: Test a drop of the solution with starch-iodide paper. An immediate blue-black color confirms the presence of active diazonium species.

Phase 3: Preparation of the Coupler (MBDA)

• In a separate beaker, dissolve 1.79 g (10 mmol) of 4-methyl-1,3-benzothiazole-2,6-diamine in 20 mL of 10% HCl .

• Cool this solution to

  .[6]

• Note: The acidic environment protonates the amines. However, the equilibrium concentration of the free amine (reactive species) allows the reaction to proceed. Using highly acidic conditions initially prevents the formation of triazenes (N-coupling).

Phase 4: The Coupling Reaction

• Add the diazonium salt solution (from Phase 2) dropwise to the coupler solution (Phase 3) over 30 minutes.

• Critical Control Point: Maintain temperature

  .

• After addition, the pH will be highly acidic (

  ). Slowly add Sodium Acetate solution to raise the pH to 4.0–5.0 .

  • Why? C-coupling requires the free amine form of the coupler. Raising the pH deprotonates the 6-amino group sufficiently to activate the ring, but keeps it low enough to prevent diazonium decomposition.

• Stir for 4 hours. A deep precipitate (likely dark red or violet) will form.

Phase 5: Isolation and Purification

• Heat the reaction mixture to

  for 30 minutes to ensure any intermediate triazenes rearrange to the stable azo form.

• Filter the hot solution under vacuum.

• Wash the cake with cold water (to remove salts) followed by 10% Sodium Bicarbonate (to remove acid traces).

• Recrystallization: Recrystallize from Ethanol/DMF (9:1 ratio) to obtain pure dye crystals.

Characterization & Validation

To ensure scientific integrity, the synthesized dye must be validated using the following parameters.

Technique	Expected Observation	Structural Insight
UV-Vis Spectroscopy	~480–520 nm (in MeOH)	Confirms extended conjugation (Azo chromophore).
FT-IR	Peak at	Characteristic stretching vibration.
H-NMR ( )	Singlet at ~2.4 ppm (Methyl)	Confirms integrity of the MBDA core.
TLC	Single spot ( distinct from reactants)	Verifies purity and consumption of starting materials.

Workflow Diagram

Figure 2: Operational workflow for the synthesis of MBDA-based azo dyes.

Troubleshooting & Optimization

• Issue: Low Yield / Tar Formation.

  • Cause: Decomposition of diazonium salt due to temperature spikes (

    ).

  • Solution: Strictly control ice bath temperature; add diazonium salt slower.

• Issue: Color is Yellow/Orange instead of Red/Violet.

  • Cause: N-coupling (Triazene formation) occurred instead of C-coupling.

  • Solution: Ensure the "Thermal Rearrangement" step (Phase 5, Step 1) is performed. Heating in acidic media converts the kinetically favored triazene to the thermodynamically stable azo dye.

• Issue: Poor Solubility of Coupler.

  • Solution: MBDA can be difficult to dissolve. If HCl is insufficient, use a mixture of Acetic Acid and water (1:1) as the solvent for the coupling component.

References

• Organic Chemistry Portal. (n.d.). Azo Coupling - Mechanism and Reaction Conditions. Retrieved from [Link]

• National Institutes of Health (PubChem). (2025). 2,6-Benzothiazolediamine Compound Summary. Retrieved from [Link]

• University of New Brunswick. (n.d.). The Synthesis of Azo Dyes - Experimental Procedures. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. (6S)-4,5,6,7-Tetrahydro-1,3-benzothiazole-2,6-diamine [lgcstandards.com]
• 3. (6R)-4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine | C7H11N3S | CID 16743100 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,6-Benzothiazolediamine | C7H7N3S | CID 21504 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Regioselectivity in the Functionalization of 2,6-Diamino-4-methylbenzothiazole

Welcome to the technical support center for the functionalization of 2,6-diamino-4-methylbenzothiazole. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of modifying this versatile heterocyclic scaffold. Here, we address common challenges related to regioselectivity, offering troubleshooting advice and in-depth explanations to streamline your synthetic efforts.

Introduction: The Challenge of Regioselectivity

2,6-Diamino-4-methylbenzothiazole is a privileged structure in medicinal chemistry, appearing in a variety of compounds with therapeutic potential, including antitumor and antimicrobial agents.[1][2][3] Its functionalization, however, presents a significant challenge: controlling the site of reaction. The molecule possesses multiple reactive sites—the two amino groups (at C2 and C6), the electron-rich benzene ring, and the methyl group—leading to potential regioselectivity issues. This guide will provide practical solutions to direct your reactions toward the desired isomer.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the electrophilic or cross-coupling reactions of 2,6-diamino-4-methylbenzothiazole in a question-and-answer format.

Question: I am attempting an electrophilic aromatic substitution (e.g., bromination) and observing a mixture of products. How can I favor substitution on the benzene ring at the C7 position?

Answer: This is a classic regioselectivity challenge arising from the competing directing effects of the two amino groups and the methyl group. The C2-amino group strongly activates the benzene ring, primarily directing substitution to the 6-position.[4] However, to achieve C7 substitution, a strategic approach is necessary.

Underlying Cause: The amino groups at C2 and C6 are powerful activating groups that direct electrophiles to their ortho and para positions. The methyl group at C4 also weakly activates the ring. This results in a complex reactivity map where multiple positions are susceptible to electrophilic attack.

Troubleshooting Strategies:

• Protecting the Amino Groups: The most effective strategy to control regioselectivity is to temporarily block the reactivity of the amino groups.[5][6]

  • Protocol for Boc Protection:

    • Dissolve 2,6-diamino-4-methylbenzothiazole (1 equivalent) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

    • Add di-tert-butyl dicarbonate (Boc)₂O (2.2 equivalents) and a base like triethylamine (TEA) or 4-dimethylaminopyridine (DMAP) (catalytic amount).

    • Stir the reaction at room temperature until completion (monitor by TLC).

    • Work up the reaction to isolate the di-Boc-protected product. This protection diminishes the activating effect of the amino groups, allowing for more selective functionalization on the benzene ring.

• Choice of Halogenating Agent: For reactions like bromination, using a milder and bulkier electrophile can enhance selectivity for the less sterically hindered C7 position.

  • Instead of elemental bromine (Br₂), consider using N-Bromosuccinimide (NBS).[7] NBS provides a lower concentration of the electrophile, which can reduce the likelihood of multiple substitutions and improve regioselectivity.[4]

• Solvent and Temperature Effects: The reaction solvent and temperature can significantly influence the outcome.

  • Non-polar solvents may favor C-functionalization over N-functionalization.

  • Lowering the reaction temperature often increases the selectivity of the reaction by favoring the kinetically controlled product.

Question: My palladium-catalyzed cross-coupling reaction is giving low yields of the desired C7-arylated product. What can I do to improve this?

Answer: Low yields in palladium-catalyzed cross-coupling reactions on the benzothiazole core can stem from several factors, including catalyst inhibition by the amino groups and competing C-H activation at other sites.

Underlying Cause: The free amino groups can coordinate to the palladium catalyst, inhibiting its catalytic activity. Furthermore, direct C-H activation can occur at multiple positions on the electron-rich benzothiazole ring system.[8][9]

Troubleshooting Strategies:

• Amino Group Protection: As with electrophilic substitution, protecting the amino groups is crucial. The Boc group is a suitable choice as it can be readily removed under acidic conditions after the cross-coupling step.[10][11]

• Ligand and Catalyst Selection: The choice of palladium catalyst and ligand is critical for successful C-H functionalization.

  • For direct C-H arylation, catalyst systems like Pd(OAc)₂ with ligands such as XPhos have shown success in similar systems.[12]

  • The use of specific solvents like hexafluoroisopropanol (HFIP) has been shown to promote room-temperature direct arylation of benzothiazoles.[9]

• Directed C-H Functionalization: Introducing a directing group can provide precise control over the site of C-H activation. While this requires additional synthetic steps, it offers unparalleled regioselectivity. For instance, a removable directing group could be installed at the C6-amino position to direct functionalization to the adjacent C7 position.

Frequently Asked Questions (FAQs)

Q1: What is the inherent reactivity profile of 2,6-diamino-4-methylbenzothiazole?

A1: The benzothiazole core itself is an electron-deficient heterocycle.[4] However, the presence of two powerful electron-donating amino groups at the C2 and C6 positions, along with a weakly activating methyl group at C4, makes the overall system electron-rich and highly reactive towards electrophiles. The amino groups are the strongest activating groups and will dominate the directing effects in electrophilic aromatic substitution.

Q2: Which positions on the 2,6-diamino-4-methylbenzothiazole ring are most susceptible to functionalization?

A2:

• N-Functionalization: The amino groups at C2 and C6 are nucleophilic and can readily react with electrophiles.

• C-Functionalization (Electrophilic Aromatic Substitution): The positions ortho and para to the amino groups are highly activated. The primary sites of electrophilic attack are typically the C5 and C7 positions.

• C-H Functionalization (Metal-Catalyzed): The reactivity for direct C-H functionalization can be more complex and is often influenced by the specific catalyst and directing groups used. The C7 position is a common target for directed C-H functionalization.[12]

Q3: What analytical techniques are best for confirming the regioselectivity of my functionalized products?

A3: A combination of spectroscopic techniques is essential for unambiguous structure determination:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D NMR (¹H and ¹³C) will provide initial information on the substitution pattern. 2D NMR techniques such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are crucial for definitively establishing the connectivity of the atoms and thus the position of the new functional group. The Nuclear Overhauser Effect (NOE) can also provide through-space correlations to confirm regiochemistry.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular formula of your product.

• X-ray Crystallography: For crystalline products, single-crystal X-ray diffraction provides the most definitive structural proof.

Experimental Protocols

Protocol 1: Di-Boc Protection of 2,6-Diamino-4-methylbenzothiazole

This protocol describes a general procedure for the protection of the amino groups, a critical step for controlling regioselectivity.

Step	Procedure	Notes
1	Dissolve 2,6-diamino-4-methylbenzothiazole (1.0 g, 1 equiv.) in 20 mL of anhydrous dichloromethane (DCM) in a round-bottom flask under a nitrogen atmosphere.	Ensure the solvent is dry to prevent hydrolysis of (Boc)₂O.
2	Add triethylamine (2.5 equiv.) to the solution, followed by the dropwise addition of a solution of di-tert-butyl dicarbonate ((Boc)₂O, 2.2 equiv.) in 5 mL of DCM.	The reaction is typically exothermic; maintain the temperature at 0 °C during addition.
3	Allow the reaction to warm to room temperature and stir for 12-24 hours.	Monitor the reaction progress by Thin Layer Chromatography (TLC).
4	Upon completion, wash the reaction mixture with saturated aqueous NaHCO₃ solution and then with brine.	This removes excess acid and base.
5	Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
6	Purify the crude product by column chromatography on silica gel to obtain the di-Boc protected product.	A gradient of ethyl acetate in hexanes is a common eluent system.

Visualizing Reaction Control

The following diagram illustrates the decision-making process for achieving selective C7 functionalization.

Caption: Workflow for regioselective functionalization.

References

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• Yang, Y., Lan, J., & You, J. (2017). Palladium-catalyzed oxidative C–H/C–H cross-coupling of benzothiazoles with thiophenes and thiazoles. Chemical Communications, 53(4), 8787-8863. [Link]

• Wang, Y., et al. (2024). Direct C–H Alkylation of Benzothiadiazoles via Organic Photoredox Catalysis. ACS Publications. [Link]

• ResearchGate. (n.d.). Palladium-catalyzed oxidative C–H/C–H cross-coupling of benzothiazoles with thiophenes and thiazoles. Retrieved from [Link]

• Bhujbal, Y., et al. (2020). Room temperature Palladium-Catalyzed C-H Functionalization of Benzothiazole with Iodo(Hetero)Arenes. ChemRxiv. [Link]

• ACS Publications. (2020). C–H Functionalization of Benzothiazoles via Thiazol-2-yl-phosphonium Intermediates. Organic Letters. [Link]

• Lindsey, J. S., et al. (2018). Derivatization of 2,1,3-Benzothiadiazole via Regioselective C–H Functionalization and Aryne Reactivity. The Journal of Organic Chemistry, 83(15), 8196-8207. [Link]

• Intramolecular Rearrangement of α-Amino Acid Amide Derivatives of 2-Aminobenzothiazoles. PMC. [Link]

• A C-H functionalization protocol for the direct synthesis of benzobisthiazole derivatives. ScienceDirect. [Link]

• A novel practical synthesis of benzothiazoles via Pd-catalyzed thiol cross-coupling. PubMed. [Link]

• Palladium-Catalyzed Synthesis of 2-Substituted Benzothiazoles via a C−H Functionalization/Intramolecular C−S Bond Formation Process. Scilit. [Link]

• Reagent-controlled regiodivergent intermolecular cyclization of 2-aminobenzothiazoles with β-ketoesters and β-ketoamides. PMC. [Link]

• Reagent-controlled regiodivergent intermolecular cyclization of 2-aminobenzothiazoles with β-ketoesters and β-ketoamides. Beilstein Journals. [Link]

• Review of the 2-Amino Substituted Benzothiazoles: Different Methods of the Synthesis. Scholars Research Library. [Link]

• SYNTHESIS AND CHARACTERIZATION OF SUBSTITUTED-2-AMINOBENZENETHIOLS. IJCRT.org. [Link]

• Synthesis and identification of a new class of (S)-2,6-diamino-4,5,6,7-tetrahydrobenzo[d]thiazole derivatives as potent antileukemic agents. PubMed. [Link]

• Amino Acid-Protecting Groups. Chemical Reviews. [Link]

• Benzothiazole synthesis. Organic Chemistry Portal. [Link]

• Process for preparing 2,6-diamino-4,5,6,7-tetrahydro-benzothiazole.

• Protecting Groups. University of Guelph. [Link]

• Protective Groups. Organic Chemistry Portal. [Link]

• Process for preparing 2,6-diamino-4,5,6,7-tetrahydro-benzothiazole.

• Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. MDPI. [Link]

• Synthesis and biological evaluation of benzothiazole derivatives as potent antitumor agents. PubMed. [Link]

• Study of Benzothiazoles and its Pharmaceutical Importance. Elementary Education Online. [Link]

• One-Pot Synthesis of 2-Aminobenzothiazoles Using a New Reagent of [Bmim]Br3 in [Bmim]BF4. ResearchGate. [Link]

• Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). PMC. [Link]

• Protecting Groups in Peptide Synthesis: A Detailed Guide. Synpeptide. [Link]

• PROCESS FOR PREPARING 2,6-DIAMINO-4,5,6,7-TETRAHYDRO-BENZOTHIAZOLE. EPO. [Link]

• Amino Acid-Protecting Groups. SciSpace. [Link]

• Benzothiazole, 2-amino-6-methyl. Organic Syntheses Procedure. [Link]

• Biological and medicinal significance of 2-aminothiazoles. Scholars Research Library. [Link]

• Derivatization of 2,1,3-Benzothiadiazole via Regioselective C–H Functionalization and Aryne Reactivity. Diva-portal.org. [Link]

• Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones. PMC. [Link]

• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journals. [Link]

• Synthesis of 2-amino-6-substituted benzothiazoles. ResearchGate. [Link]

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Technical Support Center: Recrystallization of 4-methyl-1,3-benzothiazole-2,6-diamine

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals working on the purification of 4-methyl-1,3-benzothiazole-2,6-diamine via recrystallization. It is structured as a series of frequently asked questions (FAQs) to directly address common challenges and provide robust, field-tested solutions.

FAQ 1: What are the ideal properties of a recrystallization solvent for 4-methyl-1,3-benzothiazole-2,6-diamine?

The perfect solvent is the cornerstone of a successful recrystallization.[1][2] For 4-methyl-1,3-benzothiazole-2,6-diamine, an ideal solvent should meet several key criteria based on the molecule's structure, which contains a semi-rigid benzothiazole core and two polar amine groups:

• High Temperature Coefficient: The compound must be highly soluble in the solvent at or near its boiling point but sparingly soluble or insoluble at room temperature (or below).[3][4] This differential is the primary driving force for crystallization upon cooling.

• Impurity Solubility Profile: Impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or remain highly soluble in the cold solvent (so they stay in the mother liquor after filtration).[2][4]

• Chemical Inertness: The solvent must not react with the target compound.[3][4] Given the two basic amine groups on the molecule, acidic solvents should be avoided unless forming a salt for purification is the specific goal.[5]

• Appropriate Boiling Point: The solvent's boiling point should ideally be lower than the melting point of the compound (reported as >180°C dec.).[6] This prevents the compound from "oiling out" (melting before it dissolves). A lower boiling point also simplifies the final drying process.[3]

• Volatility: The solvent should be volatile enough to be easily removed from the final crystals under vacuum or gentle heating.[7]

FAQ 2: How do I perform a systematic solvent screening to find a suitable candidate?

A methodical, small-scale screening process is the most efficient way to identify a promising solvent or solvent system. This avoids wasting large amounts of crude material.

Experimental Protocol: Small-Scale Solvent Screening

• Preparation: Place approximately 20-30 mg of your crude 4-methyl-1,3-benzothiazole-2,6-diamine into several small test tubes.

• Solvent Addition (Cold): To each tube, add a different candidate solvent (see Table 1) dropwise, starting with ~0.5 mL. Agitate the tube at room temperature. A good candidate solvent will not dissolve the compound at this stage.[8] If the compound dissolves readily in the cold solvent, that solvent is unsuitable for single-solvent recrystallization.[1]

• Heating: If the compound is insoluble at room temperature, gently heat the test tube in a sand or water bath towards the solvent's boiling point. Add the solvent in small portions, with agitation, until the solid just dissolves.[8][9]

• Observation (Hot): Note the volume of solvent required. An ideal solvent dissolves the compound in a reasonable volume (e.g., not requiring excessive dilution). If insoluble impurities are present, they will remain undissolved and can be removed by hot filtration in a larger-scale procedure.[10]

• Cooling: Remove the test tube from the heat and allow it to cool slowly to room temperature. Do not disturb the sample. Observe for crystal formation. A good solvent will show significant crystal growth within 20-30 minutes.[11]

• Ice Bath: Once at room temperature, place the test tube in an ice-water bath for an additional 15-20 minutes to maximize crystal yield.[9]

• Evaluation: Assess the quantity and quality of the crystals formed. The best solvent is the one that yields a large amount of purified solid upon cooling.[3]

Table 1: Suggested Solvents for Screening

Solvent	Polarity	Boiling Point (°C)	Rationale & Expected Outcome
Water	High	100	Due to the polar amine groups, there might be some solubility at boiling. However, the aromatic core will likely limit this. May be a good anti-solvent.
Ethanol	High	78	Often a good choice for compounds with polar groups. May be too effective a solvent, leading to low recovery, but worth testing.
Methanol	High	65	Similar to ethanol but more polar. May also be too strong a solvent.
Isopropanol	Medium	82	Less polar than ethanol; could offer a better solubility differential between hot and cold conditions.
Acetonitrile	Medium	82	A polar aprotic solvent that can be an excellent choice for aromatic compounds with polar functionality.[12]
Ethyl Acetate	Medium	77	A good starting point for many organic compounds. Its moderate polarity may match the mixed characteristics of the target molecule.
Toluene	Low	111	The aromatic nature of toluene may dissolve the benzothiazole core well when hot.[13]
Hexanes	Low	~69	Unlikely to be a good single solvent due to the polar amines, but could be an excellent anti-solvent in a mixed system with a more polar solvent.[13]

FAQ 3: My compound is "oiling out" instead of crystallizing. What's wrong and how do I fix it?

"Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of your compound. Instead of forming an ordered crystal lattice, the compound separates as a liquid. This is a common problem, especially with impure samples.

Troubleshooting Steps:

• Re-dissolve and Add More Solvent: Heat the solution to re-dissolve the oil. Add a small amount (10-20% more) of the hot solvent to decrease the saturation point. Slow cooling from a slightly more dilute solution can favor crystal formation over oiling.[11]

• Lower the Crystallization Temperature: If using a high-boiling solvent, the temperature may simply be too high. Try switching to a lower-boiling solvent identified during your screening.

• Induce Crystallization at a Lower Temperature: Cool the solution slowly. Once it is well below the compound's melting point but before it oils out, attempt to induce crystallization by scratching the inside of the flask with a glass rod or adding a seed crystal.[7]

• Switch to a Mixed-Solvent System: Oiling out is often a sign that a single solvent is not ideal. A mixed-solvent system can provide finer control over solubility.

FAQ 4: How do I develop and use a mixed-solvent system?

A mixed-solvent system is a powerful technique used when no single solvent has the ideal properties.[14] It involves a pair of miscible solvents: one in which the compound is highly soluble (the "solvent") and one in which it is poorly soluble (the "anti-solvent" or "precipitant").[9][10]

Experimental Protocol: Developing a Mixed-Solvent System

• Select a Pair: Choose a solvent in which your compound is very soluble (e.g., ethanol, ethyl acetate) and an anti-solvent in which it is very insoluble (e.g., water, hexanes). The pair must be miscible.

• Dissolve: Dissolve the crude compound in the minimum amount of the hot "good" solvent.[9][14]

• Add Anti-Solvent: While the solution is still hot, add the "poor" anti-solvent dropwise with swirling. Continue adding until the solution just begins to turn cloudy or turbid.[14][15] This cloudiness is the point of saturation, where the compound starts to precipitate.

• Re-clarify: Add a few drops of the hot "good" solvent to re-dissolve the precipitate and make the solution clear again.[14]

• Cool: Set the flask aside to cool slowly and undisturbed, allowing pure crystals to form.

A common and effective pair for a compound like this could be Ethanol/Water or Ethyl Acetate/Hexanes .

FAQ 5: I'm getting very low recovery. What are the common causes and solutions?

Low yield is a frequent issue in recrystallization. The cause can usually be traced to one of several factors.[11]

Troubleshooting Steps:

• Too Much Solvent: This is the most common error. Using more than the minimum amount of hot solvent required for dissolution will leave a significant portion of your compound in the mother liquor upon cooling.[7]

  • Solution: If you suspect this is the case, you can boil off some of the excess solvent to re-concentrate the solution and attempt the cooling process again.

• Premature Crystallization: If the solution cools too quickly during a hot filtration step, the product can crystallize on the filter paper or in the funnel stem.

  • Solution: Use a pre-warmed stemless funnel and filter the hot solution as quickly as possible.[16] Rinsing the filter paper with a small amount of fresh, hot solvent can help recover any precipitated material.[16]

• Incomplete Crystallization: Cooling may not have been sufficient.

  • Solution: Ensure the flask is cooled in an ice-water bath for at least 20-30 minutes after reaching room temperature to maximize precipitation.

• Washing with the Wrong Solvent: Washing the collected crystals with a solvent in which they are soluble will dissolve the product.

  • Solution: Always wash the crystals with a small amount of ice-cold recrystallization solvent or the ice-cold anti-solvent (if using a mixed system).[7]

Visualization: Solvent Selection & Troubleshooting Workflow

The following diagram outlines the logical workflow for selecting a recrystallization solvent and troubleshooting common problems.

Caption: Workflow for solvent selection and optimization.

References

• ResearchGate. Accessed February 20, 2026.

• University of York, Department of Chemistry. Accessed February 20, 2026.

• California State University, Sacramento. Accessed February 20, 2026.

• Royal Society of Chemistry. Accessed February 20, 2026.

• University of York, Department of Chemistry. Accessed February 20, 2026.

• California State University, Northridge. Accessed February 20, 2026.

• YouTube. Accessed February 20, 2026.

• Wikipedia. Accessed February 20, 2026.

• Chemistry LibreTexts. Accessed February 20, 2026.

• University of York, Department of Chemistry. Accessed February 20, 2026.

• ResearchGate. Accessed February 20, 2026.

• ECHEMI. Accessed February 20, 2026.

• MIT OpenCourseWare. Accessed February 20, 2026.

• Wofford College. Accessed February 20, 2026.

• University of Pennsylvania. Accessed February 20, 2026.

• ResearchGate. Accessed February 20, 2026.

• ResearchGate. Accessed February 20, 2026.

• University of Rochester, Department of Chemistry. Accessed February 20, 2026.

• YouTube. Accessed February 20, 2026.

• PubChem. Accessed February 20, 2026.

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• Sigma-Aldrich. Accessed February 20, 2026.

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Reference Data & Comparative Studies

NMR Spectral Analysis Guide: 4-Methyl-1,3-Benzothiazole-2,6-Diamine vs. Pramipexole Intermediates

The following guide details the comparative NMR spectral analysis of 4-methyl-1,3-benzothiazole-2,6-diamine (an aromatic benzothiazole analog) versus (S)-2,6-diamino-4,5,6,7-tetrahydrobenzothiazole (the key "Diamine" intermediate in Pramipexole synthesis).

This comparison is critical for researchers distinguishing between the active pharmaceutical ingredient (API) precursors and potential aromatized impurities or structural analogs during process development.

Executive Summary & Structural Logic

In the development of Pramipexole (a dopamine agonist), the integrity of the 4,5,6,7-tetrahydrobenzothiazole core is paramount. A common degradative or synthetic risk is the formation of fully aromatic benzothiazole species.

This guide contrasts the spectral signature of the Tetrahydro Intermediate (the precursor to Pramipexole) with the Aromatic Analog (4-methyl-1,3-benzothiazole-2,6-diamine). The primary spectral distinction lies in the aliphatic vs. aromatic nature of the carbocyclic ring and the specific influence of the 4-methyl substituent in the aromatic analog.

Structural Comparison

Feature	Pramipexole Intermediate (The "Diamine")	Aromatic Analog (4-Methyl...)[1]
Core System	Tetrahydrobenzothiazole (Bicyclic: Thiazole fused to Cyclohexane)	Benzothiazole (Bicyclic: Thiazole fused to Benzene)
Hybridization	Mixed: C2, C3a, C7a are ; C4, C5, C6, C7 are .	Fully Aromatic: All ring carbons are .
Protons	High aliphatic character (methylene multiplets).	High aromatic character (deshielded singlets/doublets).
Chirality	Chiral at C6 (S-enantiomer).[1]	Achiral (Planar aromatic system).

Experimental Protocol: NMR Acquisition

To ensure reproducible spectral data, follow this standardized workflow.

A. Sample Preparation[1][2][3][4]

• Solvent: DMSO-

  is the preferred solvent for both compounds due to the solubility of the polar amino groups and the ability to observe exchangeable protons ( ).

• Concentration: 10–15 mg per 0.6 mL solvent.

• Reference: TMS (0.00 ppm) or residual DMSO quintet (2.50 ppm).

B. Instrument Parameters

• Frequency: 400 MHz or higher recommended for resolving C5/C7 coupling in the aromatic analog.

• Pulse Sequence:

  • : Standard zg30 (30° pulse) with 1s relaxation delay.
  • : Proton-decoupled (zgpg30).

  • 2D: HSQC (Multiplicity-edited) to distinguish

    from .

Comparative Spectral Analysis

Proton ( ) NMR Signatures[5]

The Pramipexole Intermediate (Tetrahydro)

The spectrum is dominated by aliphatic multiplets representing the saturated ring.

• 1.6 – 2.8 ppm: A complex series of multiplets corresponding to the methylene protons at C4, C5, C6, and C7.

  • Diagnostic: The proton at the chiral center (H6) typically appears as a broad multiplet around 3.0–3.5 ppm (depending on salt form).

• 6.0 – 7.0 ppm: Broad singlets for the primary amines ( at C2 and C6). Note: These are exchangeable and may vanish with shake.

The Aromatic Analog (4-Methyl...)

The spectrum is dominated by aromatic signals and the distinct methyl singlet .

• 2.3 – 2.5 ppm: A sharp singlet corresponding to the 4-Methyl group . This is the most distinct marker differentiating it from the propyl/ethyl chains of Pramipexole.
• 6.5 – 7.5 ppm: Aromatic protons (H5 and H7).

  • Pattern: Since positions 2, 4, and 6 are substituted, protons H5 and H7 are meta to each other. Expect two doublets with small coupling constants (

    Hz) or broad singlets.

• Absence: No aliphatic multiplets in the 1.5–3.0 ppm range (except the methyl singlet and solvent).

Carbon ( ) NMR Signatures

Carbon Type	Tetrahydro Intermediate ( ppm)	Aromatic Analog ( ppm)
Methyl ( )	N/A (unless propyl chain present)	~18 - 22 ppm (Ar- )
Methylene ( )	20 - 35 ppm (4 distinct peaks for C4, C5, C7)	None
Methine ( )	45 - 55 ppm (Chiral C6-N)	115 - 130 ppm (Aromatic CH)
Quaternary ( )	110 - 145 ppm (Thiazole fusion C3a/C7a)	120 - 155 ppm (Benzene ring carbons)
C2-Amine ( )	~165 ppm	~165 - 168 ppm

Visualization of Analytical Logic

The following diagram illustrates the decision logic for distinguishing these compounds based on spectral data.

Caption: Decision tree for rapid NMR identification of Pramipexole intermediates vs. aromatic impurities.

Key Impurity Markers

When analyzing bulk Pramipexole intermediates, the presence of the aromatic analog can be quantified by integrating the 4-Methyl singlet against the C4-methylene multiplet of the drug substance.

Quantification Formula

• : Integral of the methyl singlet at ~2.4 ppm.
• : Integral of the C4 methylene protons at ~2.5-2.6 ppm (ensure no overlap with DMSO).

References

• MDPI Separations . (2023). Synthesis, Isolation, Identification and Characterization of a Drug-Excipient Interaction Degradation Impurity in Pramipexole. Retrieved from

• TSI Journals . (2008). Identification and characterization of process related impurities in pramipexole dihydrochloride monohydrate. Retrieved from

• Organic Process Research & Development . (2010). A Novel Scalable Synthesis of Pramipexole. American Chemical Society. Retrieved from

• Fluorochem . 4-methyl-1,3-benzothiazole-2,6-diamine Product Data. Retrieved from [2]

Sources

• 1. US9512096B2 - Synthesis of amine substituted 4,5,6,7-tetrahydrobenzothiazole compounds - Google Patents [patents.google.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]

A Comparative Guide to the UV-Vis Absorption Spectra of 4-methyl-1,3-benzothiazole-2,6-diamine Derived Dyes

Introduction

Benzothiazole-based azo dyes represent a significant class of synthetic colorants, prized for their robust thermal stability, high molar extinction coefficients, and versatile color palette, ranging from yellow to deep blue.[1] Their applications are extensive, spanning from dyeing polyester fibers to their use in nonlinear optical systems and as metallochromic indicators.[1][2] The core of their utility lies in the conjugated π-electron system formed by the benzothiazole ring and the azo bridge (-N=N-), which acts as the primary chromophore.[1][3]

This guide focuses on the prospective spectral characteristics of dyes derived from a specific, highly functionalized precursor: 4-methyl-1,3-benzothiazole-2,6-diamine . The presence of two amino groups and a methyl group on the benzothiazole core is anticipated to significantly influence the electronic properties and, consequently, the UV-Vis absorption spectra of the resulting dyes. The amino group at the 6-position acts as a potent auxochrome, an electron-donating group that can lead to a bathochromic (red) shift in the absorption maximum (λmax) and an increase in color intensity. The second amino group at the 2-position serves as the diazotization site for forming the azo bridge.

While specific experimental data for dyes derived directly from 4-methyl-1,3-benzothiazole-2,6-diamine is not extensively published, this guide will provide a comprehensive comparative analysis based on well-established principles and experimental data from closely related benzothiazole azo dyes. We will explore the synthesis, the fundamental principles governing their light absorption, and how environmental and structural factors—specifically solvent polarity and substituent effects—modulate their spectral properties.

General Synthesis and Spectral Analysis Workflow

The synthesis of benzothiazole azo dyes is a well-established chemical process involving two primary stages: diazotization of the amino-benzothiazole precursor followed by an azo coupling reaction with a suitable coupling agent (e.g., phenols, anilines, or active methylene compounds).[1][4][5] The subsequent analysis involves characterizing the synthesized dyes using UV-Vis spectroscopy to determine their absorption properties.

The general workflow is outlined below:

Caption: General workflow for synthesis and UV-Vis analysis of benzothiazole azo dyes.

Experimental Protocols

Protocol 1: General Synthesis of a Benzothiazole Azo Dye

This protocol describes a generalized method for synthesizing an azo dye from a 2-aminobenzothiazole derivative and a coupling component like N,N-dimethylaniline.

Materials:

• 2-Amino-benzothiazole derivative (e.g., 4-methyl-1,3-benzothiazole-2,6-diamine)

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• N,N-dimethylaniline (or other coupling component)

• Sodium hydroxide (NaOH) or Sodium acetate

• Ethanol

• Distilled water

• Ice

Procedure:

• Diazotization:

  • Dissolve 0.01 mol of the 2-aminobenzothiazole derivative in a mixture of 5 mL of concentrated HCl and 10 mL of water. Cool the solution to 0-5°C in an ice bath with constant stirring.[6]

  • Prepare a solution of 0.01 mol of sodium nitrite in 10 mL of cold water.

  • Add the sodium nitrite solution dropwise to the cooled aminobenzothiazole solution, ensuring the temperature remains below 5°C.[6] Stir the mixture for 30 minutes at this temperature to ensure the complete formation of the diazonium salt.

• Azo Coupling:

  • Prepare a solution of 0.01 mol of the coupling component (e.g., N,N-dimethylaniline) in 10 mL of 2M HCl and cool it to 0-5°C in a separate ice bath.

  • Add the previously prepared cold diazonium salt solution slowly to the coupling component solution with vigorous stirring.

  • Maintain the temperature at 0-5°C and adjust the pH to 4-5 by adding a saturated solution of sodium acetate or a dilute NaOH solution to facilitate the coupling reaction.

  • Continue stirring the reaction mixture in the ice bath for 1-2 hours. The precipitation of the colored azo dye indicates the progression of the reaction.

• Isolation and Purification:

  • Collect the precipitated dye by vacuum filtration and wash it thoroughly with cold water to remove any unreacted salts.

  • Purify the crude dye by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture, to obtain the pure product.

  • Dry the purified dye in a vacuum oven at a moderate temperature.

Protocol 2: UV-Vis Spectral Measurement

Procedure:

• Prepare stock solutions of the purified dye in various analytical grade solvents (e.g., Dichloromethane, THF, Acetonitrile, DMSO) at a concentration of approximately 1 x 10⁻³ M.

• From the stock solutions, prepare dilute solutions (e.g., 5 x 10⁻⁵ M) in the respective solvents.[7]

• Record the UV-Vis absorption spectra of the dilute solutions over a wavelength range of 250–700 nm using a spectrophotometer, with the pure solvent as a reference.[7]

• Identify the wavelength of maximum absorption (λmax) and calculate the molar extinction coefficient (ε) using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).

Comparative Analysis of UV-Vis Absorption Spectra

The color and absorption characteristics of azo dyes are dictated by electronic transitions within the molecule, primarily π→π* and n→π* transitions.[8] The π→π* transitions are high-intensity and occur due to the extensive conjugation across the aromatic rings and the azo bridge, typically appearing in the visible region.[8] The n→π* transitions are of lower intensity and involve the non-bonding electrons of the nitrogen atoms in the azo group.

The Effect of Solvent Polarity (Solvatochromism)

Solvatochromism describes the change in the color of a substance when it is dissolved in different solvents. This phenomenon provides valuable insight into the difference in polarity between the ground and excited states of the dye molecule.

• Positive Solvatochromism (Bathochromic Shift): Most benzothiazole-based azo dyes exhibit positive solvatochromism.[9][10] This means their λmax shifts to a longer wavelength (a red shift) as the polarity of the solvent increases.[8] This behavior is characteristic of donor-π-acceptor systems where the excited state is more polar than the ground state.[7] Polar solvents stabilize the more polar excited state to a greater extent than the ground state, thus lowering the energy gap for the electronic transition.

• Negative Solvatochromism (Hypsochromic Shift): In rare cases, particularly with very strong electron-withdrawing groups, neutral azo dyes can exhibit negative solvatochromism (a blue shift) in more polar solvents.[11]

The table below presents typical solvatochromic data for a representative benzothiazole azo dye derived from 2-aminobenzothiazole, illustrating the bathochromic shift with increasing solvent polarity.

Solvent	Polarity Index (ET(30))	Typical λmax (nm) for a Benzothiazole Azo Dye
Dichloromethane	40.7	~480
Tetrahydrofuran (THF)	37.4	~475
Acetonitrile	45.6	~490
Dimethyl Sulfoxide (DMSO)	45.1	~495
Ethanol	51.9	~500

Note: The λmax values are illustrative, based on trends reported in the literature for similar structures.[7][9][12]

For dyes derived from 4-methyl-1,3-benzothiazole-2,6-diamine , the presence of the strongly electron-donating 6-amino group would likely result in a more pronounced positive solvatochromism, as it would increase the polarity of the excited state.

The Effect of Substituents

The electronic nature of the substituents on the coupling component has a profound impact on the UV-Vis absorption spectrum.

• Electron-Donating Groups (EDGs): Attaching EDGs (e.g., -OH, -OCH₃, -N(CH₃)₂) to the coupler ring generally causes a bathochromic shift (red shift) in λmax.[3][13] These groups push electron density into the conjugated system, raising the energy of the highest occupied molecular orbital (HOMO) and decreasing the HOMO-LUMO energy gap.[14]

• Electron-Withdrawing Groups (EWGs): Attaching EWGs (e.g., -NO₂, -CN, -CF₃) to the coupler ring typically causes a hypsochromic shift (blue shift) relative to the unsubstituted compound, although strong EWGs can sometimes lead to bathochromic shifts depending on the overall molecular structure.[3][13] These groups pull electron density from the conjugated system, lowering the energy of the lowest unoccupied molecular orbital (LUMO).[14][15]

The structural relationship and its effect on the absorption spectrum can be visualized as follows:

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Safety & Regulatory Compliance

Definitive Guide to Personal Protective Equipment for Handling 4-Methyl-1,3-benzothiazole-2,6-diamine

As a Senior Application Scientist, it is imperative to ground all laboratory practices in a deep understanding of the materials being handled. This guide provides a comprehensive, technically-grounded protocol for the safe handling of 4-Methyl-1,3-benzothiazole-2,6-diamine, with a specific focus on the selection and use of Personal Protective Equipment (PPE). The procedural recommendations herein are synthesized from established safety standards and data from analogous chemical structures to ensure a multi-layered defense against potential exposure.

Hazard Assessment: Understanding the Risks

4-Methyl-1,3-benzothiazole-2,6-diamine and related benzothiazole compounds present several potential hazards that dictate the required level of protection. The primary routes of exposure are inhalation, skin contact, and eye contact.[1][2] Based on data for structurally similar chemicals, the following hazards should be anticipated:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3][4]

• Skin Irritation/Sensitization: May cause skin irritation and potentially an allergic skin reaction.[4][5]

• Serious Eye Irritation: Can cause serious and persistent eye irritation.[3][5][6]

• Aquatic Toxicity: May be harmful to aquatic life with long-lasting effects.[5]

These hazards necessitate a stringent approach to exposure prevention, where PPE serves as the critical final barrier between the researcher and the chemical.

The Hierarchy of Controls: PPE as the Last Line of Defense

Before detailing specific PPE, it is crucial to recognize that PPE is the final element in the hierarchy of safety controls. The most effective safety measures involve engineering and administrative controls.

• Engineering Controls: All handling of 4-Methyl-1,3-benzothiazole-2,6-diamine, especially when dealing with the solid powder or creating solutions, must be performed within a certified chemical fume hood or a glove box.[1] This minimizes the risk of inhaling dust or vapors. An eyewash station and safety shower must be readily accessible in the immediate work area.[1][6][7]

• Administrative Controls: Adhere to standard laboratory safety practices. Do not eat, drink, or smoke in the laboratory.[3][6] Wash hands and any exposed skin thoroughly after handling the compound and before leaving the work area.[1][5][6]

Comprehensive PPE Protocol for 4-Methyl-1,3-benzothiazole-2,6-diamine

The following table summarizes the minimum required PPE for handling this compound. The causality behind each selection is explained in the subsequent sections.

Potential Hazard	Route of Exposure	Required PPE	Reasoning
Serious Eye Irritation	Eyes	Chemical safety goggles or a face shield	Prevents contact with airborne particles and splashes. Standard safety glasses are insufficient.[1][6][8]
Skin Irritation & Allergic Reaction	Skin	Compatible chemical-resistant gloves (e.g., Nitrile), fully-buttoned lab coat or gown	Prevents direct contact with the skin, which can cause irritation and sensitization.[1][4][5]
Acute Toxicity (Inhalation)	Respiratory	Government-approved respirator (e.g., N95)	Required when engineering controls are insufficient or during spill cleanup to prevent inhalation of harmful dust.[1][8]

Given the risk of serious eye irritation, robust eye protection is mandatory.[3][5]

• What to Use: Wear chemical safety goggles that conform to government standards such as EN 166 (EU) or OSHA 29 CFR 1910.133 (US).[6][8] If there is a significant splash risk, a full-face shield should be worn in addition to goggles.

• Causality: Standard safety glasses do not provide a seal around the eyes and are inadequate for protecting against fine powders or chemical splashes. Goggles provide this necessary seal, ensuring that airborne particles or accidental splashes do not make contact with the sensitive tissues of the eye.

Preventing skin contact is critical to avoid both immediate irritation and the potential development of chemical sensitization.[5]

• Gloves:

  • What to Use: Use compatible, chemical-resistant gloves. Nitrile gloves are a common and effective choice for incidental contact. Always inspect gloves for tears or holes before use.[1]

  • Causality: The benzothiazole structure can penetrate certain types of glove materials. It is crucial to use proper glove removal technique (without touching the outer surface) to avoid contaminating your hands.[1] After handling, dispose of contaminated gloves in accordance with institutional waste procedures and wash hands thoroughly.[1][8]

• Protective Clothing:

  • What to Use: A fully buttoned laboratory coat is the minimum requirement. For procedures with a higher risk of contamination, a disposable gown made of a material tested for chemical resistance is recommended.[1][2] Long-sleeved clothing should be worn.[4]

  • Causality: This barrier protects the skin on the arms and body from accidental spills and contamination. Contaminated clothing should be removed immediately and decontaminated before reuse.[6]

While engineering controls are the primary method for preventing inhalation, respiratory protection may be necessary in certain situations.

• What to Use: If a fume hood is not available or during a large spill cleanup where dust or aerosols may be generated, a government-approved respirator is required.[1] A particulate respirator (e.g., N95, P1/P2) may be sufficient for nuisance dust, but for higher-risk scenarios, a respirator with cartridges effective against organic vapors and particulates (e.g., ABEK-P2) should be used.[8]

• Causality: Fine powders of potent chemical compounds can easily become airborne and be inhaled, leading to systemic toxicity. A respirator filters these particles from the air, protecting the respiratory system.

Procedural Workflow: Safe Handling and Disposal

The following diagram outlines the essential steps for safely managing 4-Methyl-1,3-benzothiazole-2,6-diamine from preparation through disposal. Following this workflow minimizes the risk of exposure at every stage.

Caption: Safe Handling and Disposal Workflow for 4-Methyl-1,3-benzothiazole-2,6-diamine.

Waste Disposal and Decontamination

Proper disposal is a critical safety and environmental consideration.[5]

• Chemical Waste: Dispose of 4-Methyl-1,3-benzothiazole-2,6-diamine and any solutions containing it as hazardous chemical waste.[6] This may involve dissolving the material in a combustible solvent for incineration in a licensed facility.[1] Do not allow the product to enter drains or the environment.[1][5][9]

• Contaminated Materials: All disposable items that have come into contact with the chemical, including gloves, bench paper, and pipette tips, must be disposed of in a designated hazardous waste container.[1]

• Decontamination: After completing work, thoroughly decontaminate the work area (fume hood surfaces, equipment) with an appropriate cleaning agent.

Emergency Procedures

In the event of an accidental exposure, immediate and correct action is vital.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][6]

• Skin Contact: Remove all contaminated clothing immediately and wash the affected skin area with plenty of soap and water for at least 15 minutes. If irritation or a rash develops, seek medical attention.[1][5][6]

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.[1][6]

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical attention and show the Safety Data Sheet to the medical professional.[6]

By adhering to these rigorous PPE and handling protocols, researchers can effectively mitigate the risks associated with 4-Methyl-1,3-benzothiazole-2,6-diamine, ensuring both personal safety and the integrity of their work.

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